Cas no 1464890-52-5 (Butane, 1-bromo-2-(methoxymethyl)-)

• Product Name: Butane, 1-bromo-2-(methoxymethyl)-
• CAS No: 1464890-52-5
• MF: C₆H₁₃BrO
• MW: 181.070821523666
• CID: 5282316
• Update Time: 2025-05-24

Butane, 1-bromo-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-2-(methoxymethyl)-
• 1-Bromo-2-(methoxymethyl)butane

• Inchi： 1S/C6H13BrO/c1-3-6(4-7)5-8-2/h6H,3-5H2,1-2H3
• InChI Key： YPMMGOHMEQDJLI-UHFFFAOYSA-N
• SMILES： C(Br)C(COC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 1-bromo-2-(methoxymethyl)-

Butane, 1-bromo-2-(methoxymethyl) (CAS No 1464890-52-5)

The compound Butane, 1-bromo-2-(methoxymethyl), with the CAS registry number 1464890-52-5, is an organic bromoalkane that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the first carbon of a butane chain with a methoxymethyl group attached to the second carbon. The presence of these functional groups makes it a versatile building block in various chemical reactions and applications.

Recent studies have highlighted the potential of Butane, 1-bromo-2-(methoxymethyl) as a key intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. Researchers have demonstrated that this compound can serve as an efficient precursor for constructing bioactive compounds with intricate architectures. For instance, its bromine atom can act as a leaving group in nucleophilic substitution reactions, enabling the formation of diverse products with tailored functionalities.

In addition to its role in organic synthesis, Butane, 1-bromo-2-(methoxymethyl) has been explored for its applications in polymer chemistry. The methoxymethyl group imparts unique properties to polymers synthesized using this compound, such as improved thermal stability and mechanical strength. These attributes make it a promising candidate for developing advanced materials used in high-performance applications.

The synthesis of Butane, 1-bromo-2-(methoxymethyl) typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production, aligning with the growing demand for sustainable chemical manufacturing practices.

From an analytical standpoint, Butane, 1-bromo-2-(methoxymethyl) can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, which are critical for ensuring consistent quality in downstream applications.

In conclusion, Butane, 1-bromo-2-(methoxymethyl) (CAS No 1464890-52-5) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an essential tool in modern organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow significantly.